Cas no 2060060-90-2 (tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate)

• Product Name: tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate
• CAS No: 2060060-90-2
• MF: C₁₃H₂₇NO₄
• MW: 261.357784509659
• MDL: MFCD30501890
• CID: 5173781
• PubChem ID: 137704057
• Update Time: 2025-08-05

tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate

• MDL： MFCD30501890
• Inchi： 1S/C13H27NO4/c1-11(2,3)8-13(18-14,9-16-7)10(15)17-12(4,5)6/h8-9,14H2,1-7H3
• InChI Key： WHYPPBNZFMKOHX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(ON)(COC)CC(C)(C)C

Additional information on tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate

tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate (CAS No. 2060060-90-2): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate (CAS No. 2060060-90-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminooxy derivatives, which have been extensively studied for their ability to form stable covalent bonds with various biomolecules, particularly proteins and enzymes. The tert-butyl group in the molecule provides additional stability and solubility, making it an attractive candidate for drug development.

The aminooxy functional group in tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate is known for its reactivity with aldehyde and ketone groups, enabling the formation of stable oximes. This property has been leveraged in the development of targeted protein degradation agents, such as PROTACs (Proteolysis Targeting Chimeras). Recent studies have shown that compounds with aminooxy groups can effectively bind to and degrade specific proteins, thereby modulating cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

The methoxymethyl substituent in the molecule further enhances its reactivity and selectivity. This group has been shown to improve the pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. In preclinical studies, tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate demonstrated favorable pharmacokinetic parameters, suggesting its potential for use in oral formulations.

The 4,4-dimethylpentanoate moiety contributes to the overall hydrophobicity of the molecule, which is crucial for its ability to cross biological membranes and reach intracellular targets. This feature is particularly important for compounds designed to modulate intracellular signaling pathways or interact with membrane-bound receptors. The combination of the tert-butyl, aminooxy, methoxymethyl, and 4,4-dimethylpentanoate groups in this compound creates a unique molecular architecture that balances reactivity, stability, and bioavailability.

In terms of synthetic chemistry, tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate can be synthesized through a series of well-established organic reactions. The synthesis typically involves the protection of the amino group followed by selective functionalization steps to introduce the methoxymethyl and 4,4-dimethylpentanoate groups. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes for this compound, reducing waste and improving yield.

The biological activity of tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate has been extensively evaluated in vitro and in vivo. In cell-based assays, it has shown potent inhibitory effects on specific enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of kinases associated with cancer cell proliferation and survival. Additionally, studies have demonstrated its ability to modulate protein-protein interactions, which are critical for various cellular processes.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate in treating various diseases. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's favorable safety profile and therapeutic potential make it a promising candidate for further clinical development.

In conclusion, tert-butyl 2-(aminooxy)-2-(methoxymethyl)-4,4-dimethylpentanoate (CAS No. 2060060-90-2) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activity position it as a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.